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Compound of Interest

4-Pyridazinemethanamine
Compound Name:
hydrochloride

Cat. No.: B580979

In-Depth Technical Guide: 4-
Pyridazinemethanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 4-
Pyridazinemethanamine hydrochloride, a heterocyclic organic compound of interest in
medicinal chemistry and drug discovery.

Core Molecular Data

The fundamental molecular characteristics of 4-Pyridazinemethanamine hydrochloride are
summarized in the table below. This data is essential for a range of applications, from
experimental design to computational modeling.
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Identifier Value

Chemical Name 4-Pyridazinemethanamine hydrochloride
CAS Number 1351479-13-4

Molecular Formula C5H8CIN3[1][2][3][4]

Molecular Weight 145.59 g/mol [1][3][4]

Canonical SMILES C1=CN=NC=C1CN.CI

Molecular Structure and Composition

4-Pyridazinemethanamine hydrochloride is composed of a pyridazine ring substituted with a
methanamine group, and it is salified with hydrochloric acid. The structural formula provides
insight into its chemical reactivity and potential interactions.

Logical Relationship of 4-Pyridazinemethanamine Hydrochloride Components

4-Pyridazinemethanamine (C5H7N3) Hydrochloric Acid (HCI)

Reacts with

4-Pyridazinemethanamine hydrochloride (C5H8CIN3)

Click to download full resolution via product page

Caption: Molecular components of 4-Pyridazinemethanamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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